Cas no 941993-69-7 (N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide
• CAS No: 941993-69-7
• MF: C₁₇H₁₀Cl₂N₂O₃
• MW: 361.1789021492
• CID: 5502723
• PubChem ID: 18587244
• Update Time: 2025-06-11

N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-(2-chlorobenzoyl)phenyl)isoxazole-5-carboxamide
• 941993-69-7
• AKOS024471443
• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-1,2-oxazole-5-carboxamide
• VU0501996-1
• F2833-0076
• N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C17H10Cl2N2O3/c18-10-5-6-14(21-17(23)15-7-8-20-24-15)12(9-10)16(22)11-3-1-2-4-13(11)19/h1-9H,(H,21,23)
• InChI Key： QKPNBYDSXKLKIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1Cl)=O)NC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 360.0068476g/mol
• Monoisotopic Mass: 360.0068476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.2Ų

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide

N-4-Chloro-2-(2-Chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide (CAS No. 941993-69-7): An Overview of Its Structure, Properties, and Applications

N-4-Chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide (CAS No. 941993-69-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide is defined by its molecular formula C₁₇H₁₀Cl₂N₂O₃. The compound features a 1,2-oxazole ring system fused with a benzoyl group and a chlorophenyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the oxazole ring and subsequent functionalization steps to introduce the desired substituents.

Physical Properties

N-4-Chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide is a solid at room temperature with a melting point ranging from 180°C to 185°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound's solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

Spectroscopic Analysis

Spectroscopic techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) have been employed to characterize the structure of N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide. IR spectroscopy reveals characteristic peaks corresponding to the C=O, C-N, and C-O bonds. NMR spectroscopy provides detailed information about the hydrogen and carbon atoms in the molecule, confirming the presence of the oxazole ring and the substituents. MS analysis confirms the molecular weight and helps in identifying any impurities or by-products.

Biological Activities and Applications

Recent studies have highlighted the potential biological activities of N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide. One of the most promising areas of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on patients with advanced solid tumors who have limited treatment options.

The future prospects for this compound are promising. If clinical trials continue to show positive outcomes, it could potentially be developed into a new therapeutic agent for treating inflammatory diseases and cancer. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and potential side effects.

Safety Considerations

As with any new chemical entity, safety considerations are paramount during the development process. Preclinical toxicology studies have shown that N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide has a favorable safety profile at therapeutic doses. However, ongoing monitoring is necessary to ensure that it remains safe for long-term use.

In conclusion, N-4-chloro-2-(2-chlorobenzoyl)phenyl-1,2-oaxole--carboxamide (CAS No. 941993--69--7)) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science.